Cas no 4467-06-5 (2-(p-Tolyl)pyridine)

• Product Name: 2-(p-Tolyl)pyridine
• CAS No: 4467-06-5
• MF: C₁₂H₁₁N
• MW: 169.222442865372
• MDL: MFCD00006281
• CID: 45090
• PubChem ID: 78219
• Update Time: 2025-11-02

2-(p-Tolyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylphenyl)pyridine
• 2-((P)-Tolyl)pyridine
• 2-(p-tolyl)pyridine
• 2-(4-Methylphenyl)-pyridine
• 2-(4-4-methylphenyl)pyridine
• 2-(4'-Methylphenyl)pyridine
• 2-(4-tolyl)pyridine
• 2-(6-methylphenyl)pyridinate[H]
• 2-p-Tolylpyridine
• 4-(pyridin-2-yl) toluene
• Pyridine,2-(4-methylphenyl)
• Pyridine,2-p-tolyl
• AKOS004117386
• MFCD00006281
• AC-19017
• SCHEMBL39128
• BB 0222819
• DTXSID10196266
• 4467-06-5
• NS00047579
• Q63409293
• 2-(p-tolyl) pyridine
• EN300-84512
• SY015616
• SB66839
• FT-0635314
• 2(1H)-Pyrimidinethione,tetrahydro-4-hydroxy-4,6,6-trimethyl-
• W-106179
• Pyridine, 2-(4-methylphenyl)-
• CS-W001997
• 2-(p-Tolyl)pyridine, >=97%
• EINECS 224-734-8
• 2-(p-Toluyl)pyridine
• AMY23181
• A826655
• 4-(2-Pyridyl)toluene
• Pyridine,2-p-tolyl-
• AS-35692
• T1228
• 2-(p-Tolyl)pyridine

• MDL： MFCD00006281
• Inchi： 1S/C12H11N/c1-10-5-7-11(8-6-10)12-4-2-3-9-13-12/h2-9H,1H3
• InChI Key： KJNZQKYSNAQLEO-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 169.08900
• Monoisotopic Mass: 169.089149355 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9
• Molecular Weight: 169.22

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 0.99 g/mL at 25 °C(lit.)
• Boiling Point: 157°C/12mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.617(lit.)
• PSA: 12.89000
• LogP: 3.05700
• Solubility: Uncertain

2-(p-Tolyl)pyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Additional information on 2-(p-Tolyl)pyridine

2-(p-Tolyl)pyridine (CAS No. 4467-06-5): A Versatile Chemical Compound with Wide Applications

2-(p-Tolyl)pyridine (CAS No. 4467-06-5) is an important organic compound that has garnered significant attention in various scientific and industrial fields. This aromatic heterocyclic compound, featuring a pyridine ring linked to a p-tolyl group, exhibits unique chemical properties that make it valuable in multiple applications. Researchers and industries are increasingly interested in 2-(p-Tolyl)pyridine derivatives due to their potential in pharmaceuticals, materials science, and catalysis.

The molecular structure of 2-(p-Tolyl)pyridine combines the electron-rich nature of the pyridine ring with the hydrophobic characteristics of the toluene derivative. This combination results in a compound with interesting electronic and steric properties, which are exploited in various chemical reactions. Recent studies have highlighted its role as a ligand in coordination chemistry, where it facilitates the formation of stable metal complexes used in catalysis and material synthesis.

In the pharmaceutical industry, 2-(p-Tolyl)pyridine serves as a key intermediate in the synthesis of bioactive molecules. Its structural motif is found in several drug candidates targeting neurological disorders and inflammatory diseases. The compound's ability to interact with biological receptors makes it a valuable scaffold for medicinal chemistry research. Scientists are particularly interested in its potential applications in developing central nervous system (CNS) drugs and anti-inflammatory agents.

Material science is another field where 2-(p-Tolyl)pyridine finds extensive use. Its incorporation into organic light-emitting diodes (OLEDs) and other electronic materials has shown promising results. The compound's ability to modify electronic properties makes it suitable for designing advanced materials with tailored functionalities. Recent advancements in optoelectronic devices have further increased the demand for this versatile chemical.

The synthesis of 2-(p-Tolyl)pyridine typically involves cross-coupling reactions between pyridine derivatives and toluene-based precursors. Modern synthetic approaches focus on improving yield and selectivity through catalytic methods and green chemistry principles. Researchers are exploring sustainable production methods to meet the growing industrial demand while minimizing environmental impact.

Analytical characterization of 2-(p-Tolyl)pyridine employs various techniques including nuclear magnetic resonance (NMR), mass spectrometry, and X-ray crystallography. These methods help verify the compound's purity and structural integrity, which are crucial for its applications in sensitive fields like pharmaceuticals. Quality control protocols for 2-(p-Tolyl)pyridine production continue to evolve with advancements in analytical technology.

From a commercial perspective, the market for 2-(p-Tolyl)pyridine has shown steady growth, driven by its expanding applications in research and industry. Manufacturers are focusing on scaling up production while maintaining high purity standards to meet the requirements of diverse end-users. The compound's global market trends reflect increasing interest from both academic institutions and industrial laboratories.

Safety considerations for handling 2-(p-Tolyl)pyridine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage and handling procedures are recommended to ensure workplace safety. Material safety data sheets provide comprehensive guidance on safe handling practices for this chemical.

Future research directions for 2-(p-Tolyl)pyridine include exploring its potential in energy storage systems and advanced catalysis. The compound's unique properties position it as a candidate for innovative applications in emerging technologies. Scientists are particularly interested in its role in developing next-generation materials for sustainable energy solutions.

In conclusion, 2-(p-Tolyl)pyridine (CAS No. 4467-06-5) represents a fascinating chemical compound with diverse applications across multiple disciplines. Its significance in pharmaceutical research, material science, and chemical synthesis continues to grow, making it a subject of ongoing scientific investigation. As research progresses, new applications for this versatile molecule are likely to emerge, further solidifying its importance in modern chemistry.